N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-bromo-4-ethoxybenzamide

• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-bromo-4-ethoxybenzamide
• InChI: InChI=1S/C23H19BrN2O4/c1-3-29-19-10-8-14(12-16(19)24)22(27)25-18-13-15(9-11-20(18)28-2)23-26-17-6-4-5-7-21(17)30-23/h4-13H,3H2,1-2H3,(H,25,27)
• InChI Key: MRURPUIMOHQSKL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4O3)OC)Br
• Molecular Formula: C23H19BrN2O4
• DSSTOX Substance ID: DTXSID20362233
• Molecular Weight: 467.3 g/mol
• CAS RN: 5764-27-2

Description

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-bromo-4-ethoxybenzamide, also known as BZ-423, is a synthetic compound that has been extensively studied for its potential therapeutic applications. BZ-423 has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral properties, making it a promising candidate for the development of new therapies.

Mechanism of Action

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-bromo-4-ethoxybenzamide exerts its effects through the activation of the mitochondrial enzyme, NQO1. NQO1 is involved in the regulation of cellular redox balance and has been shown to play a role in the pathogenesis of various diseases. This compound binds to and activates NQO1, leading to the production of reactive oxygen species (ROS) and the induction of apoptosis in cancer cells. Additionally, this compound has been shown to inhibit the activity of NF-kappaB, a transcription factor involved in the regulation of inflammatory responses.
Biochemical and Physiological Effects
This compound has been shown to exhibit a number of biochemical and physiological effects. In addition to its anti-inflammatory, anti-tumor, and anti-viral properties, this compound has been shown to induce the expression of heat shock proteins, which are involved in the regulation of cellular stress responses. This compound has also been shown to inhibit the activity of caspase-1, a protease involved in the regulation of inflammatory responses.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-bromo-4-ethoxybenzamide is its specificity for NQO1, which allows for targeted activation of this enzyme. Additionally, this compound has been shown to exhibit low toxicity in animal models, making it a promising candidate for the development of new therapies. However, one of the limitations of this compound is its relatively low solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of potential future directions for research on N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-bromo-4-ethoxybenzamide. One area of interest is the development of new therapies for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, this compound has been shown to exhibit anti-tumor properties in animal models, and further research is needed to explore its potential as a cancer therapy. Finally, this compound has been shown to exhibit anti-viral properties, and future research may explore its potential as a treatment for viral infections, such as HIV and hepatitis.

Synthesis Methods

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-bromo-4-ethoxybenzamide is synthesized through a multi-step process involving the reaction of 2-methoxyaniline with 2-nitrobenzaldehyde, followed by reduction and cyclization to form the benzoxazole ring. The resulting intermediate is then reacted with 3-bromo-4-ethoxybenzoyl chloride to form the final product.

Scientific Research Applications

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-bromo-4-ethoxybenzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6. This compound has also been shown to exhibit anti-tumor properties by inducing apoptosis in cancer cells and inhibiting tumor growth in animal models. Additionally, this compound has been shown to exhibit anti-viral properties by inhibiting the replication of certain viruses, such as the herpes simplex virus.